4-(4-(4-Methoxyphenyl)piperazin-1-yl)-6-methyl-3-tosylquinoline

• IUPAC Name: 4-[4-(4-methoxyphenyl)piperazin-1-yl]-6-methyl-3-(4-methylphenyl)sulfonylquinoline
• InChI: InChI=1S/C28H29N3O3S/c1-20-4-11-24(12-5-20)35(32,33)27-19-29-26-13-6-21(2)18-25(26)28(27)31-16-14-30(15-17-31)22-7-9-23(34-3)10-8-22/h4-13,18-19H,14-17H2,1-3H3
• InChI Key: BDINIAKNOFSHPK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=CN=C3C=CC(=CC3=C2N4CCN(CC4)C5=CC=C(C=C5)OC)C
• Molecular Formula: C28H29N3O3S
• Molecular Weight: 487.6 g/mol
• CAS No.: 866864-13-3

Description

The compound “4-(4-(4-Methoxyphenyl)piperazin-1-yl)-6-methyl-3-tosylquinoline” is a chemical substance with the molecular weight of 283.37.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C17H21N3O/c1-21-17-8-6-16 (7-9-17)20-12-10-19 (11-13-20)15-4-2-14 (18)3-5-15/h2-9H,10-13,18H2,1H3. This code provides a standard way to encode the molecule’s structure and can be used to generate a 3D model of the molecule.

Physical and Chemical Properties Analysis

“this compound” is a solid substance. It has a molecular weight of 283.37. The compound has a high GI absorption, is BBB permeant, and acts as a substrate for P-gp. It also acts as an inhibitor for CYP1A2 and CYP2D6.

Safety and Hazards

The compound “4-(4-(4-Methoxyphenyl)piperazin-1-yl)-6-methyl-3-tosylquinoline” is associated with certain hazards. It is advised to avoid contact with skin and eyes, avoid formation of dust and aerosols, and obtain special instructions before use.

Mechanism of Action

Target of Action

Compounds with similar structures, such as 2-{[4-(2-methoxyphenyl)piperazin-1-yl]alkyl}-1h-benzo[d]imidazoles, have been found to interact with alpha1-adrenergic receptors . These receptors are a class of G-protein-coupled receptors (GPCRs) and are significant targets for various neurological conditions .

Mode of Action

Similar compounds have shown affinity to alpha1-adrenergic receptors, with binding affinities in the range from 22 nm to 250 nm . The interaction with these receptors is likely to involve competitive inhibition .

Biochemical Pathways

Alpha1-adrenergic receptors, which are potential targets of this compound, play a crucial role in the contraction of smooth muscles in blood vessels, lower urinary tract, and prostate .

Pharmacokinetics

Similar compounds have been identified as promising lead compounds based on their adme calculations .

Result of Action

The interaction with alpha1-adrenergic receptors can potentially lead to changes in smooth muscle contraction .